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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B070903 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ro 04-5595 hydrochloride is a potent and selective antagonist of the GluN2B (formerly NR2B)

subunit of the N-methyl-D-aspartate (NMDA) receptor, with a reported Ki value of 31 nM.[1][2]

Its selectivity makes it a valuable tool in neuroscience research for investigating the

physiological and pathological roles of GluN2B-containing NMDA receptors. These receptors

are involved in synaptic plasticity, learning, memory, and various neurological disorders.

Accurate and consistent preparation of Ro 04-5595 hydrochloride stock solutions is critical for

obtaining reliable and reproducible experimental results. This document provides detailed

protocols for the preparation, storage, and handling of Ro 04-5595 hydrochloride stock

solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ro 04-5595 hydrochloride is

provided in the table below.
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Property Value Reference

CAS Number 64047-73-0 [1]

Molecular Formula C₁₉H₂₂ClNO₂・HCl [1]

Molecular Weight

368.3 g/mol (Note: Always use

the batch-specific MW from the

CoA)

[1]

Purity ≥98% [1]

Appearance Solid powder [3]

Biological Activity

Selective GluN2B-containing

NMDA receptor antagonist (Ki

= 31 nM)

[1][2]

Solubility and Storage
Proper solvent selection and storage conditions are crucial for maintaining the integrity and

activity of Ro 04-5595 hydrochloride.

Solvent
Maximum
Solubility

Recommended
Storage of Stock
Solution

Reference

DMSO
100 mM (~36.83

mg/mL)

-80°C for 6-12

months; -20°C for

several months; 4°C

for up to 2 weeks.

[1][4][5]

Water 15 mM (~5.52 mg/mL) -80°C for up to 1 year. [1][4]

Note: Sonication may be required to achieve maximum solubility in both DMSO and water.[4] It

is recommended to prepare fresh aqueous solutions from a DMSO stock for experiments.
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Protocol 1: Preparation of a 100 mM DMSO Stock
Solution
This protocol describes the preparation of a high-concentration stock solution in dimethyl

sulfoxide (DMSO), which can be used for long-term storage and subsequent dilution into

aqueous buffers or cell culture media.

Materials:

Ro 04-5595 hydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene centrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Analytical balance

Workflow Diagram:
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Caption: Workflow for preparing a concentrated DMSO stock solution.

Procedure:

Determine the required mass: Use the batch-specific molecular weight (MW) provided on the

Certificate of Analysis (CoA). To prepare 1 mL of a 100 mM stock solution: Mass (mg) = 100

mmol/L * 1 L/1000 mL * 1 mL * MW ( g/mol ) * 1000 mg/g For MW = 368.3 g/mol , Mass =

36.83 mg
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Weigh the compound: Carefully weigh the calculated amount of Ro 04-5595 hydrochloride
powder and transfer it to a sterile polypropylene tube.

Add solvent: Add the appropriate volume of anhydrous DMSO to the tube. For example, add

1 mL of DMSO to 36.83 mg of the compound.

Dissolve the compound:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

If necessary, briefly sonicate the solution in a water bath to aid dissolution.[4] Visually

inspect the solution to ensure no particulates are present.

Aliquot and store:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

polypropylene tubes. This prevents repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term stability (up to one year).[4][5]

Protocol 2: Preparation of an Aqueous Working Solution
from DMSO Stock
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for immediate use in experiments.

Materials:

100 mM Ro 04-5595 hydrochloride in DMSO (from Protocol 1)

Sterile aqueous buffer of choice (e.g., PBS, aCSF, cell culture medium)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Thaw the DMSO stock: Remove one aliquot of the 100 mM DMSO stock solution from the

-80°C freezer and allow it to thaw completely at room temperature.

Calculate the required volume: Determine the volume of the DMSO stock needed to achieve

the desired final concentration in your aqueous buffer. For example, to prepare 1 mL of a 100

µM working solution:

V₁ = (C₂ * V₂) / C₁

V₁ = (100 µM * 1 mL) / 100,000 µM = 0.001 mL = 1 µL (Where V₁=Volume of stock,

C₁=Concentration of stock, V₂=Final volume, C₂=Final concentration)

Prepare the working solution:

Pipette 999 µL of the desired aqueous buffer into a sterile tube.

Add 1 µL of the 100 mM DMSO stock solution to the buffer.

Mix thoroughly by gentle vortexing or by pipetting up and down.

Final DMSO concentration: Note that the final concentration of DMSO in this example is

0.1%. It is crucial to prepare a vehicle control with the same final concentration of DMSO to

account for any solvent effects in your experiment.

Use immediately: Aqueous working solutions should be prepared fresh for each experiment

and used immediately. Do not store aqueous dilutions for extended periods.

Mechanism of Action: Signaling Pathway
Ro 04-5595 hydrochloride exerts its effect by selectively blocking NMDA receptors that

contain the GluN2B subunit. These receptors are ligand-gated ion channels that, upon

activation by glutamate and a co-agonist (glycine or D-serine), permit the influx of Ca²⁺ ions.

This calcium influx is a critical trigger for numerous downstream signaling cascades involved in

synaptic transmission and plasticity. By binding to the GluN2B subunit, Ro 04-5595 prevents

this ion flux, thereby inhibiting the associated downstream signaling.
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Caption: Inhibition of GluN2B-mediated signaling by Ro 04-5595.

Disclaimer: These protocols are intended for research use only. Always consult the product-

specific Certificate of Analysis for the most accurate information regarding molecular weight

and purity. Standard laboratory safety procedures should be followed at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ro 04-5595 hydrochloride (CAS 64047-73-0): R&D Systems [rndsystems.com]

2. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b070903?utm_src=pdf-body-img
https://www.benchchem.com/product/b070903?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/ro-04-5595-hydrochloride_2005
https://www.medchemexpress.com/ro-04-5595-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. medkoo.com [medkoo.com]

4. Ro 04-5595 hydrochloride | TargetMol [targetmol.com]

5. Ro 04-5595 Hydrochloride Datasheet DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparing Ro 04-5595
Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070903#preparing-ro-04-5595-hydrochloride-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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